Cas no 301837-08-1 (2-Propenoic acid, 2-(hydroxymethyl)-, dodecyl ester)

• Product name: 2-Propenoic acid, 2-(hydroxymethyl)-, dodecyl ester
• CAS No: 301837-08-1
• MF: C₁₆H₃₀O₃
• MW: 270.4076
• CID: 1441417
• PubChem ID: 22957679

2-Propenoic acid, 2-(hydroxymethyl)-, dodecyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-(hydroxymethyl)-, dodecyl ester
• dodecyl 2-(hydroxymethyl)prop-2-enoate
• 301837-08-1
• DTXSID90629209
• SCHEMBL2290917

• Inchi： InChI=1S/C16H30O3/c1-3-4-5-6-7-8-9-10-11-12-13-19-16(18)15(2)14-17/h17H,2-14H2,1H3
• InChI Key： SWDRTSAUNXKNAY-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCOC(=O)C(=C)CO

Computed Properties

• Exact Mass: 270.2196
• Monoisotopic Mass: 270.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53